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An In-depth Technical Guide to n-Dodecyl-β-D-maltoside (DDM)

Introduction
n-Dodecyl-β-D-maltoside, commonly abbreviated as DDM, is a non-ionic detergent widely

utilized in biochemical and structural biology research.[1][2] Its molecular structure consists of a

hydrophilic maltose head group and a hydrophobic twelve-carbon alkyl chain.[1][2][3] This

amphipathic nature makes it highly effective at disrupting lipid bilayers and solubilizing

membrane proteins while preserving their native conformation and activity, a crucial aspect for

structural and functional studies.[1][4][5] DDM is considered a gentle detergent, superior to

many ionic detergents that can cause protein denaturation.[1][2] Its low critical micelle

concentration (CMC) allows for effective solubilization at low detergent concentrations.[1]

Physical and Chemical Properties
The physical and chemical characteristics of n-Dodecyl-β-D-maltoside are summarized below.

These properties are critical for its application in laboratory settings, particularly for the study of

membrane proteins.
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Property Value References

Appearance
White to off-white

powder/crystalline solid.
[6][7][8][9][10]

Molecular Formula C₂₄H₄₆O₁₁ [3][6][10][11][12]

Molecular Weight 510.6 g/mol [3][8][11][12]

Melting Point 217-226 °C [3][7][10][13]

Solubility

Soluble in water (up to 100

mg/mL); also soluble in

ethanol, DMSO, and DMF.[9]

[11][14][15][16] Sonication may

be required for complete

dissolution in water.[11]

[9][11][14][15][16]

Critical Micelle Concentration

(CMC)

0.16 - 0.19 mM in water.[1][11]

[17] The CMC can range from

100-600 µM.[18][19][20][21] It

decreases in the presence of

NaCl.[17][22]

[1][11][17][18][19][20][21][22]

Aggregation Number 78 - 149 [11][18][19][22]

Micellar Weight 50,000 - 72,000 Da [18][19][20][22]

Optical Rotation

[a]D²⁰ = +46 ± 2° (c=1 in

Water); [a]D²⁵ = +47.7° (10

mg/ml in Methanol)

[10][11]
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Property Value References

Chemical Name

dodecyl 4-O-α-D-

glucopyranosyl-β-D-

glucopyranoside

[16][23]

Synonyms
DDM, Lauryl Maltoside, n-

Dodecyl-β-D-maltopyranoside
[3][13][16][19][22]

CAS Number 69227-93-6 [3][6][11][13][19]

Purity
Typically ≥98% or ≥99%

(HPLC)
[6][9][10][20]

Stability

The solid form is stable for

years when stored at -20°C.

[16] Stock solutions are stable

for up to 3 months at 4°C.[18]

It is recommended not to store

aqueous solutions for more

than one day.[16] The solid

material is hygroscopic.[13][15]

[13][15][16][18]

Incompatible Materials Strong oxidizing agents. [7][13]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂).
[13]

Key Applications in Research
n-Dodecyl-β-D-maltoside is a premier detergent for the study of membrane proteins.[1] Its

gentle nature is crucial for extracting these proteins from their native lipid environment while

maintaining their structural integrity and biological function.[1][4] This makes DDM an

indispensable tool for various analytical techniques:

Structural Biology: DDM is the most commonly used detergent for membrane protein

purification and crystallization.[24] A significant number of membrane protein structures

deposited in the Protein Data Bank were determined using DDM for solubilization.[4] It is
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highly valued in X-ray crystallography, cryo-electron microscopy (cryo-EM), and Nuclear

Magnetic Resonance (NMR) studies.[1][5][25]

Enzyme Assays: DDM helps to stabilize and, in some cases, activate enzymes, making it

compatible with a wide range of functional assays where ionic detergents might interfere.[1]

[14]

Protein Refolding: It can facilitate the refolding of denatured proteins, helping them regain

their native conformation and activity.[2][17][19]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)
using Fluorescence Spectroscopy
The CMC is a fundamental property of any detergent. It can be determined by observing a

sharp change in a physical property of the detergent solution. The fluorescence dye method is

highly sensitive and widely used.[26][27]

Principle: A fluorescent probe, such as Nile Red or Pyrene, exhibits different fluorescence

properties in polar (aqueous) versus non-polar (hydrophobic) environments.[26][27] Below the

CMC, the probe is in an aqueous environment. Above the CMC, the probe partitions into the

hydrophobic core of the newly formed micelles, causing a measurable shift in its fluorescence

emission spectrum or intensity.[26]

Materials:

n-Dodecyl-β-D-maltoside (DDM)

Fluorescent probe (e.g., Nile Red or Pyrene)

High-purity water

Spectrofluorometer

Volumetric flasks and cuvettes

Methodology:
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Prepare a Stock Solution of the Fluorescent Probe: Dissolve the fluorescent probe in a

suitable organic solvent to create a concentrated stock solution.

Prepare a Series of DDM Solutions: Create a series of aqueous solutions with varying

concentrations of DDM, spanning a range both below and above the expected CMC (e.g.,

from 0.01 mM to 1.0 mM).

Add the Fluorescent Probe: To each DDM solution, add a small, constant aliquot of the probe

stock solution. The final concentration of the probe should be very low to avoid self-

quenching.

Equilibration: Allow the solutions to equilibrate for a set period to ensure the probe has

partitioned appropriately.

Fluorescence Measurement: Measure the fluorescence emission of each sample using a

spectrofluorometer.[26] For Nile Red, the wavelength range is typically 590 to 700 nm.[26]

Data Analysis: Plot the fluorescence intensity (or the ratio of intensities at two different

wavelengths for probes like Pyrene) against the logarithm of the DDM concentration.[27]

CMC Determination: The resulting plot will show two distinct linear regions. The point where

these two lines intersect corresponds to the CMC.[27]

Other Methods:

Surface Tension Measurement: The surface tension of a detergent solution decreases as the

concentration increases until the CMC is reached, after which it remains relatively constant.

The CMC is the concentration at the inflection point of the surface tension vs. log

concentration curve.[27]

Conductivity Measurement: For ionic detergents, the conductivity of the solution changes at

the CMC due to the lower mobility of micelles compared to free monomers. This method is

not suitable for non-ionic detergents like DDM.[27][28]

Light Scattering: The intensity of scattered light increases significantly above the CMC due to

the formation of larger micellar aggregates.[28]
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Visualizations: Workflows and Concepts
The following diagrams illustrate key concepts and workflows related to the use of n-Dodecyl-β-

D-maltoside.
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Caption: Experimental workflow for membrane protein solubilization using DDM.
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Caption: Conceptual diagram of micelle formation at the Critical Micelle Concentration (CMC).
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Caption: Role of DDM in the structural analysis of a membrane receptor from a signaling

pathway.

Safety and Handling
n-Dodecyl-β-D-maltoside is classified as an irritant.[7][23][29]

Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[23][29][30]

Precautionary Measures: Avoid breathing dust.[23][30] Wash hands thoroughly after

handling.[23][29] Wear protective gloves, eye protection, and face protection.[29][30] Use in
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a well-ventilated area.[30]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[29][31] If on

skin, wash with plenty of soap and water.[29][31] If inhaled, move to fresh air.[29][31]

Storage: Store in a tightly sealed container in a cool, dry place, typically at -20°C for long-

term stability.[3][7][16]

This product is intended for research use only and is not for human or veterinary use.[17][23] A

complete Safety Data Sheet (SDS) should be reviewed before use.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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